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Compound of Interest

Compound Name: 3-Methyl-2-cyclohexen-1-one

Cat. No.: B144701

Essential Safety and Logistics for 3-Methyl-2-
cyclohexen-1-one

This document provides immediate, essential guidance for the safe handling, use, and disposal
of 3-Methyl-2-cyclohexen-1-one in a laboratory setting. The following procedures are
designed for researchers, scientists, and drug development professionals to minimize risks and
ensure operational integrity.

Quantitative Data Summary

For quick reference, the key physical and chemical properties of 3-Methyl-2-cyclohexen-1-
one are summarized in the table below.
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Property Value

Molecular Formula C7H100

Molecular Weight 110.15 g/mol [1][2]
Appearance Liquid[1]

Boiling Point 199 - 200 °C[1]

Melting Point -21°C[1]

Flash Point 68 °C (closed cup)[1]
Density 0.971 g/cm?3 at 25 °C[1]
CAS Number 1193-18-6[1]

Personal Protective Equipment (PPE)

To ensure personal safety when handling 3-Methyl-2-cyclohexen-1-one, the following
personal protective equipment is mandatory.
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PPE Category

Specific Requirements

Eye/Face Protection

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US)[3]. A face shield may also be required for

full facial protection against splashes[4].

Skin Protection

Wear fire/flame resistant and impervious
clothing[3]. Handle with chemical-impermeable

gloves|[3].

Body Protection

A "bunny suit" or coverall is recommended for
head-to-toe protection, especially when handling
larger quantities or in situations with a higher

risk of exposure[4].

Respiratory Protection

A respirator may be necessary when unpacking
hazardous drugs not in plastic containers to
protect against potential spills or breaks during

shipping[4]. Surgical masks are not sufficient[4].

Operational and Disposal Plans

Handling Procedures

Ventilation: Handle in a well-ventilated place[3]. Ensure adequate ventilation, especially in

confined areas[5]. Use explosion-proof electrical/ventilating/lighting equipment[5][6].

Personal Hygiene: Wash hands thoroughly after handling[1]. Do not eat, drink, or smoke

when using this product[1].

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces[1][6]. No

smoking[1][6].

Static Discharge: Take measures to prevent the buildup of electrostatic charge[1]. All metal

parts of the equipment must be grounded][5].

Contact Avoidance: Avoid contact with skin and eyes[1][3]. Avoid inhalation of vapor or

mist[1].
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Storage Plan

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place[1][3].
» Conditions to Avoid: Store away from heat, sparks, and flame[6].

e Incompatible Materials: Store apart from strong oxidizing agents[5][6].

Disposal Plan

o Chemical Disposal: Dispose of contents/container in accordance with appropriate local and
national laws and regulations[3].

o Contaminated Materials: Adhered or collected material should be promptly disposed of in
suitable and closed containers[3].

Experimental Protocol: Reduction of 3-Methyl-2-
cyclohexen-1-one

The following protocol details a representative experiment for the reduction of 3-Methyl-2-
cyclohexen-1-one to 3-Methyl-2-cyclohexen-1-ol.

Materials:

3-Methyl-2-cyclohexen-1-one

e Anhydrous diethyl ether

e Lithium aluminum hydride (LiAIH4) solution in ether
e Saturated aqueous sodium chloride solution

e Magnesium sulfate

o 2 L three-necked, round-bottomed flask

» Mechanical stirrer

o Reflux condenser
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» Pressure-equalizing dropping funnel

e |ce bath

Procedure:

Place a solution of 33.6 g (0.305 mole) of 3-Methyl-2-cyclohexen-1-one in 600 ml of
anhydrous diethyl ether into a 2 L three-necked, round-bottomed flask.[7]

 Fit the flask with a mechanical stirrer, a reflux condenser attached to a source of dry
nitrogen, and a pressure-equalizing dropping funnel.[7]

e Stir the solution and cool it in an ice bath.[7]

e Add 471 ml (0.0825 mole) of a 0.175 M solution of lithium aluminum hydride in ether
dropwise through the dropping funnel.[7]

 After the addition is complete, stir the reaction mixture at 0°C for an additional 15 minutes.[7]

» While maintaining cooling and gentle stirring, add moist ether through the dropping funnel
until gas evolution ceases.[7]

e Filter the resulting slurry.

e Wash the filtrate with saturated aqueous sodium chloride and dry it over magnesium sulfate.

[7]

o Remove the ether on a water bath and distill the residue under reduced pressure to obtain 3-
Methyl-2-cyclohexen-1-ol.[7]

Experimental Workflow
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Caption: Workflow for the reduction of 3-Methyl-2-cyclohexen-1-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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